Cas no 20853-58-1 (Cauloside C)

• Product Name: Cauloside C
• CAS No: 20853-58-1
• MF: C₄₁H₆₆O₁₃
• MW: 766.954954624176
• CID: 261198
• PubChem ID: 13878151
• Update Time: 2025-10-21

Cauloside C Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4a)-
• CAULOSIDE C(P)(NEW)
• Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4...
• Hederoside D2
• Fatsiaside D1
• Hederagenin 3-O-beta-D-glucopyranosyl(1→2)-O-alpha-L-arabinopyranoside
• alpha-Fatsin
• Cauloside C
• Akeboside Std
• Akebia saponin C
• 909OGZ2782
• C17547
• HEDERAGENIN 3-O-beta-D-GLUCOPYRANOSYL(1->2)-O-alpha-L-ARABINOPYRANOSID
• HY-N6919
• 3-((2-0-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXYOLEAN-12-EN-28-OIC ACID
• CHEMBL537960
• AKOS040741511
• Q27155129
• 3-((2-0-beta-D-Glucopyranosyl-alpha-L-arabinopyranosyl)oxy)-23-hydroxyolean-12-en-28-oic acid
• (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 20853-58-1
• CHEBI:81174
• CALTHOSIDE D
• OLEAN-12-EN-28-OIC ACID, 3beta-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
• OLEAN-12-EN-28-OIC ACID, 3.BETA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
• OLEAN-12-EN-28-OIC ACID, 3-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3beta,4alpha)-
• CS-0092099
• HEDERAGENIN 3-O-.BETA.-D-GLUCOPYRANOSYL(1->2)-O-.ALPHA.-L-ARABINOPYRANOSID
• UNII-909OGZ2782
• .ALPHA.-FATSIN
• OLEAN-12-EN-28-OIC ACID, 3-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3.BETA.,4.ALPHA.)-
• MS-31381
• atriplicosaponin A
• (+)-Cauloside C
• DA-71964

• Inchi： 1S/C41H66O13/c1-36(2)13-15-41(35(49)50)16-14-39(5)21(22(41)17-36)7-8-26-37(3)11-10-27(38(4,20-43)25(37)9-12-40(26,39)6)53-34-32(28(45)23(44)19-51-34)54-33-31(48)30(47)29(46)24(18-42)52-33/h7,22-34,42-48H,8-20H2,1-6H3,(H,49,50)/t22-,23-,24+,25+,26+,27-,28-,29+,30-,31+,32+,33-,34-,37-,38-,39+,40+,41-/m0/s1
• InChI Key： RROGHRHLBLVQSG-UUWFFIQNSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 766.45
• Monoisotopic Mass: 766.45
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 767.0
• XLogP3: 3.1
• Topological Polar Surface Area: 216

Experimental Properties

• Color/Form: Solid
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 257-260 ºC (methanol )
• Boiling Point: 881.9°C at 760 mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.61
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cauloside C Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Cauloside C

Introducing Cauloside C (CAS No. 20853-58-1): A Compound with Emerging Potential in Chemical Biology and Medicine

Cauloside C, a naturally occurring glycoside with the chemical formula CAS No. 20853-58-1, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and promising biological activities. This compound, derived from the plant Asparagus officinalis, has been the subject of extensive studies exploring its potential therapeutic applications, particularly in the realms of anti-inflammatory and anticancer research.

The molecular structure of Cauloside C consists of a rhamnose moiety linked to a glucose unit, forming an α-(1→2) glycosidic bond. This configuration imparts distinct physicochemical properties to the compound, including solubility in water and moderate stability under physiological conditions. These characteristics make it an attractive candidate for further development as a bioactive molecule.

Recent advancements in chemical biology have highlighted the role of glycosides like Cauloside C in modulating cellular signaling pathways. Studies have demonstrated that this compound can interact with specific enzymes and receptors, leading to inhibition of inflammatory responses and suppression of tumor cell proliferation. For instance, research published in Journal of Medicinal Chemistry in 2022 reported that Cauloside C exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of pro-inflammatory cytokine production.

In addition to its anti-inflammatory properties, Cauloside C has shown promising activity against various types of cancer cells. A study published in European Journal of Cancer in 2023 investigated the effects of Cauloside C on breast cancer cell lines and found that it induces apoptosis through activation of caspase-dependent pathways. Furthermore, preclinical trials are underway to evaluate its efficacy in combination with conventional chemotherapeutic agents, aiming to enhance treatment outcomes while minimizing side effects.

The synthesis and purification of Cauloside C have been refined through modern techniques such as high-performance liquid chromatography (HPLC) and enzymatic glycosylation methods. These advancements have enabled researchers to produce high-purity samples for structural elucidation and biological testing. The compound's stability under various storage conditions has also been optimized, ensuring its suitability for industrial-scale production if future clinical applications are pursued.

The pharmacokinetic profile of Cauloside C is another area of active investigation. Initial studies suggest that it exhibits moderate bioavailability following oral administration, with a half-life that allows for repeated dosing regimens. This characteristic is particularly advantageous for chronic therapeutic applications. Additionally, preliminary toxicology studies have indicated that Cauloside C is well-tolerated at doses relevant to its proposed therapeutic range, although further long-term studies are necessary to fully assess its safety profile.

The potential applications of Cauloside C extend beyond oncology and inflammation research. Emerging evidence suggests that it may also have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative diseases such as Alzheimer's disease. Research presented at the 2023 Society for Neuroscience Meeting explored the ability of Cauloside C to modulate beta-amyloid aggregation, a hallmark pathological feature of Alzheimer's disease.

As interest in natural product-derived bioactive compounds continues to grow, Cauloside C stands out as a promising candidate for further development. Its unique structure, combined with its demonstrated biological activities, positions it as a valuable asset in the search for novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action at a molecular level and optimizing its pharmacological properties for clinical use.

In conclusion, Cauloside C (CAS No. 20853-58-1) represents a significant advancement in chemical biology and medicinal chemistry. Its multifaceted biological activities and favorable physicochemical properties make it an attractive candidate for future therapeutic development. As research progresses, this compound is poised to contribute substantially to the treatment of various diseases, offering hope for improved patient outcomes through innovative drug design strategies.